4-(5-Hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)benzoic acid

• CAS No.: 139097-16-8
• Molecular Formula: C17H12O6
• Molecular Weight: 312.27 g/mol
• IUPAC Name: 4-(5-hydroxy-7-methoxy-4-oxochromen-2-yl)benzoic acid
• InChI: InChI=1S/C17H12O6/c1-22-11-6-12(18)16-13(19)8-14(23-15(16)7-11)9-2-4-10(5-3-9)17(20)21/h2-8,18H,1H3,(H,20,21)
• InChI Key: PZJUVZZGTYHWSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2C(=C1)OC(=CC2=O)C3=CC=C(C=C3)C(=O)O)O

Description

4-(5-Hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)benzoic acid is a complex organic compound belonging to the class of benzopyran derivatives This compound is characterized by its unique structure, which includes a benzopyran ring system substituted with hydroxy, methoxy, and carboxylic acid groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-Hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)benzoic acid typically involves multi-step organic reactions. One common synthetic route includes the condensation of appropriate phenolic and carboxylic acid derivatives under controlled conditions. The reaction often requires the use of catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of continuous flow reactors and automated synthesis systems. These methods ensure consistent quality and scalability, making the compound available for various applications.

Chemical Reactions Analysis

Types of Reactions

4-(5-Hydroxy-7-methoxy-4-oxo-4H-1-benzopyran-2-yl)benzoic acid undergoes several types of chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding quinones.

Reduction: The carbonyl group can